molecular formula C12H21N3 B3188959 1,3,5-Triallylhexahydro-1,3,5-triazine CAS No. 26028-43-3

1,3,5-Triallylhexahydro-1,3,5-triazine

Cat. No. B3188959
CAS RN: 26028-43-3
M. Wt: 207.32 g/mol
InChI Key: VFWCCHNDIALURC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3,5-Triallylhexahydro-1,3,5-triazine is a derivative of hexahydro-1,3,5-triazine . Hexahydro-1,3,5-triazines are typically the result of the condensation reaction of amines and formaldehyde . They are used in various applications, including the preparation of polymerization catalysts .


Synthesis Analysis

The synthesis of 1,3,5-triazines involves various methods. One method involves the base-mediated synthesis of unsymmetrical 1,3,5-triazin-2-amines using readily available imidates, guanidines, and amides or aldehydes as the starting materials . Another method involves the reaction of primary alcohols and aldehydes with iodine in ammonia water under microwave irradiation to give intermediate nitriles, which then undergo [2 + 3] cycloadditions with dicyandiamide and sodium azide to afford the corresponding triazines .

properties

CAS RN

26028-43-3

Molecular Formula

C12H21N3

Molecular Weight

207.32 g/mol

IUPAC Name

1,3,5-tris(prop-2-enyl)-1,3,5-triazinane

InChI

InChI=1S/C12H21N3/c1-4-7-13-10-14(8-5-2)12-15(11-13)9-6-3/h4-6H,1-3,7-12H2

InChI Key

VFWCCHNDIALURC-UHFFFAOYSA-N

SMILES

C=CCN1CN(CN(C1)CC=C)CC=C

Canonical SMILES

C=CCN1CN(CN(C1)CC=C)CC=C

Other CAS RN

26028-43-3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.